Cas no 1541289-37-5 (3-(Methylamino)oxetane-3-carboxylic acid)

• Product Name: 3-(Methylamino)oxetane-3-carboxylic acid
• CAS No: 1541289-37-5
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD23918087
• CID: 4770667
• PubChem ID: 80494161
• Update Time: 2026-02-26

3-(Methylamino)oxetane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methylamino)oxetane-3-carboxylic acid
• 1541289-37-5
• CS-0182763
• MFCD23918087
• E73568
• SCHEMBL15219976
• EN300-1608707
• 3-(methylamino)oxetane-3-carboxylicacid
• PS-17117
• AKOS019058201
• SY322273
• SB86743
• 3-(Methylamino)oxetane-3-carboxylic acid

• MDL： MFCD23918087
• Inchi： 1S/C5H9NO3/c1-6-5(4(7)8)2-9-3-5/h6H,2-3H2,1H3,(H,7,8)
• InChI Key： UFXHHNPUXSLYAC-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)(C1)NC

Computed Properties

• Exact Mass: 131.058243149g/mol
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(Methylamino)oxetane-3-carboxylic acid

3-(Methylamino)oxetane-3-carboxylic Acid: A Comprehensive Overview

3-(Methylamino)oxetane-3-carboxylic acid (CAS No. 1541289-37-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its oxetane ring and methylamino functional group, holds potential applications in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of 3-(Methylamino)oxetane-3-carboxylic acid, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3-(Methylamino)oxetane-3-carboxylic acid is a small molecule with the molecular formula C₆H₁₁NO₃. The compound features an oxetane ring, which is a four-membered cyclic ether, and a carboxylic acid group attached to one of the carbon atoms. The presence of the methylamino group imparts additional reactivity and functionality to the molecule. The oxetane ring is known for its high ring strain, which can influence the compound's reactivity and stability. The carboxylic acid group provides the molecule with acidic properties, making it suitable for various chemical reactions and biological interactions.

Synthesis Methods

The synthesis of 3-(Methylamino)oxetane-3-carboxylic acid has been explored through several routes, each offering unique advantages and challenges. One common method involves the ring-opening reaction of an epoxide with an amine followed by carboxylation. For instance, the reaction of 3-methyloxetan-3-one with methylamine in the presence of a suitable catalyst can yield the desired product. Another approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed coupling reactions, to form the oxetane ring and introduce the carboxylic acid functionality.

Biological Activities and Applications

3-(Methylamino)oxetane-3-carboxylic acid has shown promising biological activities that make it a valuable candidate for drug development. Recent studies have highlighted its potential as a modulator of various biological targets. For example, research has demonstrated that this compound can interact with specific receptors involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The methylamino group plays a crucial role in these interactions, contributing to the compound's selectivity and potency.

In addition to its neurological applications, 3-(Methylamino)oxetane-3-carboxylic acid has been investigated for its anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines, making it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The oxetane ring's unique structure may contribute to its ability to penetrate cell membranes and reach intracellular targets effectively.

Clinical Trials and Research Advancements

The potential therapeutic applications of 3-(Methylamino)oxetane-3-carboxylic acid have led to several clinical trials aimed at evaluating its safety and efficacy. Early-phase clinical trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and minimal side effects. These findings have paved the way for further clinical investigations into its use as a treatment for various diseases.

In parallel with clinical trials, ongoing research continues to explore new derivatives and analogs of 3-(Methylamino)oxetane-3-carboxylic acid. Scientists are investigating modifications to the oxetane ring and functional groups to enhance its biological activity and reduce potential side effects. These efforts are expected to yield more potent and selective compounds that can be used in future drug development programs.

Conclusion

In conclusion, 3-(Methylamino)oxetane-3-carboxylic acid (CAS No. 1541289-37-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, including the oxetane ring and methylamino group, contributes to its reactivity and biological interactions. Ongoing research and clinical trials are further elucidating its properties and potential uses in medicine. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of novel therapeutic agents for various diseases.